Cas no 184947-14-6 ((3-Butyl-1H-1,2,4-triazol-5-yl)acetic acid)

• Product Name: (3-Butyl-1H-1,2,4-triazol-5-yl)acetic acid
• CAS No: 184947-14-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 2784537
• PubChem ID: 71349142
• Update Time: 2025-04-21

(3-Butyl-1H-1,2,4-triazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00775009
• (3-Butyl-1H-1,2,4-triazol-5-yl)acetic acid
• 184947-14-6
• 2-(5-Butyl-1H-1,2,4-triazol-3-yl)acetic acid

• Inchi： 1S/C8H13N3O2/c1-2-3-4-6-9-7(11-10-6)5-8(12)13/h2-5H2,1H3,(H,12,13)(H,9,10,11)
• InChI Key： LHSXHJQUNSNRQA-UHFFFAOYSA-N
• SMILES： OC(CC1NN=C(CCCC)N=1)=O

Computed Properties

• Exact Mass: 183.100776666Da
• Monoisotopic Mass: 183.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9Ų